Cas no 108714-30-3 (2-(4-benzylphenyl)ethanamine)

2-(4-benzylphenyl)ethanamine structure
2-(4-benzylphenyl)ethanamine structure
Product Name:2-(4-benzylphenyl)ethanamine
CAS No:108714-30-3
MF:C15H17N
MW:211.302183866501
CID:1190156
PubChem ID:14368636
Update Time:2025-04-20

2-(4-benzylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-benzylphenyl)ethanamine
    • AGN-PC-0016WT
    • CTK0D6190
    • 4-Benzyl-phenaethylamin
    • SureCN2459459
    • Benzeneethanamine, 4-(phenylmethyl)-
    • ACMC-20mbqg
    • 4-benzyl-phenethylamine
    • AGN-PC-0016WT; CTK0D6190; 4-Benzyl-phenaethylamin; SureCN2459459; Benzeneethanamine, 4-(phenylmethyl)-; ACMC-20mbqg; 4-benzyl-phenethylamine;
    • DTXSID30559495
    • 108714-30-3
    • XHDHLKZCOPJXJZ-UHFFFAOYSA-N
    • 2-(4-Benzylphenyl)ethan-1-amine
    • 4-(Phenylmethyl)benzeneethanamine
    • SCHEMBL2459459
    • Inchi: 1S/C15H17N/c16-11-10-13-6-8-15(9-7-13)12-14-4-2-1-3-5-14/h1-9H,10-12,16H2
    • InChI Key: XHDHLKZCOPJXJZ-UHFFFAOYSA-N
    • SMILES: NCCC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.136099547g/mol
  • Monoisotopic Mass: 211.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų
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